Cas no 1563229-18-4 (4-(4-nitrophenyl)but-3-en-2-amine)

• Product Name: 4-(4-nitrophenyl)but-3-en-2-amine
• CAS No: 1563229-18-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6005988
• PubChem ID: 83350144
• Update Time: 2025-11-01

4-(4-nitrophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-nitrophenyl)but-3-en-2-amine
• 1563229-18-4
• EN300-1847787

• Inchi： 1S/C10H12N2O2/c1-8(11)2-3-9-4-6-10(7-5-9)12(13)14/h2-8H,11H2,1H3/b3-2+
• InChI Key： CRWUHVQZKMUWBB-NSCUHMNNSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/C=C/C(C)N)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(4-nitrophenyl)but-3-en-2-amine

Introduction to 4-(4-nitrophenyl)but-3-en-2-amine (CAS No. 1563229-18-4)

4-(4-nitrophenyl)but-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1563229-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its structural framework of a butenylamine moiety linked to a nitro-substituted phenyl group. The unique arrangement of functional groups in this molecule imparts distinct chemical properties, making it a subject of interest for synthetic chemists and biologists exploring novel therapeutic agents.

The molecular structure of 4-(4-nitrophenyl)but-3-en-2-amine consists of an unsaturated carbon chain (butenyl) connected to an amine group (-NH₂), with a nitro group (-NO₂) attached to the phenyl ring at the para position. This configuration contributes to its reactivity and potential interactions with biological targets. The presence of both electron-withdrawing (nitro) and electron-donating (amine) groups creates a delicate balance in its electronic properties, which can be exploited in drug design for modulating activity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to engage with various biological pathways. Studies have suggested that derivatives of this nature may exhibit properties relevant to inflammation, pain management, and neurodegenerative disorders. The nitro group, in particular, can undergo reduction to form amine intermediates, which are often key pharmacophores in medicinal chemistry. This redox-active property makes 4-(4-nitrophenyl)but-3-en-2-amine a promising candidate for further investigation.

Research published in peer-reviewed journals has begun to elucidate the synthetic methodologies and biological evaluations of related compounds. For instance, modifications to the phenyl ring or the butenyl chain can significantly alter the pharmacokinetic profile and target specificity of these molecules. The versatility of 4-(4-nitrophenyl)but-3-en-2-amine lies in its ability to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening, researchers can identify analogs with enhanced efficacy and reduced toxicity.

One notable area of investigation has been its potential role in modulating enzyme activity. The amine group can interact with heme-containing enzymes such as cytochrome P450s, which are crucial in drug metabolism. Additionally, the nitro group’s ability to participate in redox reactions suggests it may influence signaling pathways involving reactive oxygen species (ROS). Such mechanisms are increasingly recognized as key players in diseases like cancer and neurodegeneration, where oxidative stress contributes significantly to pathogenesis.

The synthesis of 4-(4-nitrophenyl)but-3-en-2-amine typically involves multi-step organic reactions, starting from commercially available precursors like 4-nitrotoluene or 4-nitrobenzaldehyde. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the butenylamine core with high regioselectivity. These synthetic approaches are critical for ensuring the purity and yield of the final product, which is essential for subsequent biological testing.

From a medicinal chemistry perspective, the compound’s structural features offer opportunities for developing prodrugs or bioisosteres that improve solubility or bioavailability. For example, incorporating polar functional groups while maintaining the core pharmacophore can enhance cellular uptake and metabolic stability. Such considerations are vital in translating laboratory findings into viable therapeutic options for clinical use.

Recent advancements in analytical techniques have enabled more precise characterization of 4-(4-nitrophenyl)but-3-en-2-amine and its derivatives. Mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography provide detailed insights into its molecular structure and conformational dynamics. These tools are indispensable for confirming synthetic success and understanding how structural changes influence biological activity.

The compound’s potential applications extend beyond traditional small-molecule drugs. Its unique chemical properties make it suitable for use as an intermediate in polymer chemistry or as a ligand in material science research. For instance, coordination complexes formed between 4-(4-nitrophenyl)but-3-en-2-amine and metal ions could exhibit luminescent or catalytic properties useful in nanotechnology applications.

In conclusion, 4-(4-nitrophenyl)but-3-en-2-amine (CAS No. 1563229-18-4) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its synthesis challenges continue to drive innovation in organic chemistry, while its biological profile offers hope for novel therapeutic interventions. As research progresses, this compound is likely to play an increasingly important role in both academic investigations and industrial applications.